5-((3-Methoxypropyl)amino)-2-(4-(piperidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(3-methoxypropylamino)-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H24N4O4S/c1-26-13-5-10-21-19-17(14-20)22-18(27-19)15-6-8-16(9-7-15)28(24,25)23-11-3-2-4-12-23/h6-9,21H,2-5,10-13H2,1H3
• InChI Key: IXWWNYGOXFGMBB-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(N=C(O1)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C#N
• Molecular Formula: C19H24N4O4S
• Molecular Weight: 404.5 g/mol

Description

5-((3-Methoxypropyl)amino)-2-(4-(piperidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H24N4O4S and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Synthesis of Derivatives for Antimicrobial Activities : Novel derivatives, including 1,2,4-triazoles, have been synthesized for antimicrobial activities. These compounds, including oxazole-4-carbonitriles, exhibit good to moderate activities against various microorganisms (Bektaş et al., 2007).

Biological Activity and Molecular Docking

• Evaluation Against Cancer Cell Lines : Synthesized compounds incorporating oxazole-4-carbonitriles have been evaluated against human breast cancer cell lines and human embryonic kidney cells. Some showed significant anti-proliferative activities, indicating potential in cancer research (Parveen et al., 2017).

Interaction Studies

• Interaction with Hydrazine Hydrate : Studies on 5-morpholino-1,3-oxazole-4-carbonitriles revealed that interaction with hydrazine hydrate leads to the formation of different products, depending on the substituents, highlighting its chemical versatility (Чумаченко et al., 2014).

Tuberculostatic Activity

• Testing for Tuberculostatic Activity : Derivatives containing phenylpiperazine and oxazole-4-carbonitrile have been synthesized and tested for tuberculostatic activity. Some compounds demonstrated effective inhibitory concentrations against tuberculosis (Foks et al., 2004).

Microwave-Assisted Synthesis

• Serotonin Receptor Antagonists Synthesis : Novel compounds, including 1,8-naphthyridine-3-carbonitrile with piperazine substituents, have been prepared using microwave irradiation. These compounds were evaluated for serotonin 5-HT3 receptor antagonisms, indicating potential in neurological research (Mahesh et al., 2004).